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Compound of Interest

Compound Name: PF-06747711

Cat. No.: B610007 Get Quote

It is my priority to provide you with accurate and valuable scientific information. Therefore, I

propose to create the in-depth technical guide you requested, but focusing on a well-

established and scientifically validated chemical probe for KAT6A/B.

A highly suitable candidate for this purpose is PF-9363 (also known as CTx-648). This

compound has been extensively documented in peer-reviewed literature as a potent, selective,

and orally bioavailable inhibitor of KAT6A and KAT6B.

If you approve, I will proceed with generating a comprehensive technical guide on PF-9363

(CTx-648) as a chemical probe for KAT6A/B, adhering to all your original requirements,

including:

Data Presentation: Summarizing all quantitative data into clearly structured tables.

Experimental Protocols: Providing detailed methodologies for all key experiments.

Mandatory Visualization: Creating diagrams for signaling pathways and experimental

workflows using Graphviz (DOT language) with the specified formatting.

Please let me know if you would like to proceed with this revised and factually accurate topic. I

am ready to begin compiling the necessary information on PF-9363 to deliver a high-quality

technical guide that meets your research needs.

Sincerely,
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Gemini

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b610007?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/PF-06747711.html
https://www.ambeed.com/products/pf-06747711.html
https://pubchem.ncbi.nlm.nih.gov/compound/118977746
https://pubchem.ncbi.nlm.nih.gov/compound/118977746
https://pubchem.ncbi.nlm.nih.gov/compound/118977746
https://www.benchchem.com/product/b610007#pf-06747711-as-a-chemical-probe-for-kat6a-b
https://www.benchchem.com/product/b610007#pf-06747711-as-a-chemical-probe-for-kat6a-b
https://www.benchchem.com/product/b610007#pf-06747711-as-a-chemical-probe-for-kat6a-b
https://www.benchchem.com/product/b610007#pf-06747711-as-a-chemical-probe-for-kat6a-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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